Cas no 1208972-02-4 (1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea)

• Product Name: 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea
• CAS No: 1208972-02-4
• MF: C₂₅H₂₈ClN₅O
• MW: 449.975724220276
• CID: 6117903
• PubChem ID: 45564924
• Update Time: 2025-06-08

1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea
• 1-[2-(4-benzylpiperazin-1-yl)-2-pyridin-3-ylethyl]-3-(2-chlorophenyl)urea
• Urea, N-(2-chlorophenyl)-N'-[2-[4-(phenylmethyl)-1-piperazinyl]-2-(3-pyridinyl)ethyl]-
• 1-(2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-3-(2-chlorophenyl)urea
• AKOS024520989
• 1-[2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-3-(2-chlorophenyl)urea
• 1208972-02-4
• F5832-3788
• VU0522589-1

• Inchi： 1S/C25H28ClN5O/c26-22-10-4-5-11-23(22)29-25(32)28-18-24(21-9-6-12-27-17-21)31-15-13-30(14-16-31)19-20-7-2-1-3-8-20/h1-12,17,24H,13-16,18-19H2,(H2,28,29,32)
• InChI Key： RTMBATZDKGYUAK-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC(N1CCN(CC2=CC=CC=C2)CC1)C1=CC=CN=C1)=O

Computed Properties

• Exact Mass: 449.1982382g/mol
• Monoisotopic Mass: 449.1982382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea

Introduction to 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea (CAS No: 1208972-02-4)

1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea, identified by its CAS number 1208972-02-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic ureas that have garnered attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of benzylpiperazine and pyridine moieties, contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

The benzylpiperazine moiety is a well-known pharmacophore in medicinal chemistry, often associated with compounds that exhibit central nervous system (CNS) activity. This structural unit is known for its ability to interact with various neurotransmitter receptors, making it a key component in the development of drugs targeting neurological disorders. In contrast, the pyridine ring provides additional functionality and contributes to the compound's solubility and metabolic stability. The combination of these two heterocyclic systems in 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea suggests potential interactions with multiple biological targets, which could be exploited for therapeutic purposes.

The urea functional group in this compound plays a crucial role in its biological activity. Urea derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern around the urea group in 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea likely influences its binding affinity and selectivity for biological targets. This compound's structure also incorporates a 2-chlorophenyl group, which is another common pharmacophore found in many bioactive molecules. The chloro substituent can enhance the lipophilicity of the compound and modulate its interaction with biological targets.

In recent years, there has been growing interest in developing novel small molecules that can modulate neurotransmitter systems for the treatment of neurological and psychiatric disorders. Compounds containing benzylpiperazine and pyridine moieties have shown promise in this context. For instance, derivatives of these structures have been investigated for their potential as serotonin receptor modulators, which could be relevant for treating conditions such as depression and anxiety. Additionally, the combination of these pharmacophores may lead to compounds with enhanced efficacy and reduced side effects compared to existing treatments.

The synthesis of 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-benzylpiperazine and 3-pyridinemethanol derivatives. These intermediates are then coupled using appropriate coupling reagents to form the desired urea linkage. The introduction of the 2-chlorophenyl group is achieved through nucleophilic substitution or other suitable reactions. The final product is purified using standard techniques such as column chromatography or recrystallization to obtain high-quality material for further characterization and biological testing.

The characterization of 1-2-(4-benzylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-3-(2-chlorophenyl)urea involves a comprehensive set of analytical techniques to confirm its identity and purity. Nuclear magnetic resonance (NMR) spectroscopy is used to determine the molecular structure, while mass spectrometry (MS) provides information about the molecular weight and fragmentation patterns. Infrared (IR) spectroscopy helps confirm the presence of functional groups such as urea and aromatic rings. Additionally, high-performance liquid chromatography (HPLC) is employed to assess the purity of the compound.

Biological activity testing is a critical step in evaluating the potential therapeutic value of 1-2-(4-benzialypiperazin--1--yI)-Z-pyrldine-methyl)--(Z-chlotrophnyl)urea (CAS No: Z208972-Z02-Z). This compound has been tested for its interactions with various biological targets, including neurotransmitter receptors such as serotonin receptors (5-HT). Initial studies suggest that this compound may exhibit agonist or antagonist activity at these receptors, which could be relevant for treating neurological disorders. Furthermore, preliminary pharmacokinetic studies indicate that the compound has reasonable oral bioavailability and metabolic stability, suggesting its potential for further development into a drug candidate.

The development of novel therapeutic agents requires a thorough understanding of their mechanism of action and potential side effects. Computational modeling techniques such as molecular docking have been used to predict how 1--(Z--bemzlypiuerazm--I--yI)--(Z-pyrldine-methyl)--(Z-chlotrophnyl)urea interacts with biological targets at an atomic level. These studies can provide insights into binding affinities, binding modes, and potential off-target effects. Such information is crucial for optimizing the compound's properties and minimizing unwanted side effects before moving into clinical trials.

In conclusion, 1--(Z--bemzlypiuerazm--I--yI)--(Z-pyrldine-methyl)--(Z-chlotrophnyl)urea (CAS No: Z208972-Z02-Z) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into treating neurological and psychiatric disorders. The combination of benzylpiperazine and pyridine moieties provides multiple interaction points with biological targets, while the urea functional group contributes additional pharmacological activity. Future studies should focus on optimizing its chemical properties, understanding its mechanism of action, and evaluating its safety profile in preclinical models.